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Compound of Interest

Compound Name: 2,4-Dimethylpentanal

Cat. No.: B3050699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 2,4-
Dimethylpentanal (CAS No. 27944-79-2), including its physicochemical properties,

toxicological profile, and recommended handling procedures. Detailed experimental

methodologies for key safety assessments are provided to support laboratory professionals in

ensuring safe handling and use.

Chemical and Physical Properties
2,4-Dimethylpentanal is a colorless liquid with a strong, pungent odor.[1] It is a branched-

chain aldehyde used as a flavoring agent, in the fragrance industry, and as an intermediate in

chemical synthesis.[1]

Table 1: Physicochemical Properties of 2,4-Dimethylpentanal
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Property Value Source

Molecular Formula C₇H₁₄O [2][3][4]

Molecular Weight 114.19 g/mol [2][3][5][6]

Boiling Point 134.5 °C at 760 mmHg [1]

Flash Point 33.4 °C [1]

Density 0.803 g/cm³ [1]

Vapor Pressure 8.08 mmHg at 25 °C [1]

Refractive Index 1.401 [1]

SMILES CC(C)CC(C)C=O [2][3]

InChIKey
GPTMCJMLSOIYGU-

UHFFFAOYSA-N
[2]

Toxicological Profile and Hazard Identification
2,4-Dimethylpentanal is classified as a flammable liquid and vapor. It is also recognized as

causing skin irritation, serious eye irritation, and may cause respiratory irritation.[2]

Table 2: GHS Hazard Classification for 2,4-Dimethylpentanal

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity,

Single Exposure; Respiratory

Tract Irritation

3
H335: May cause respiratory

irritation[2]
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While specific acute toxicity data (e.g., LD50) for 2,4-Dimethylpentanal is not readily available

in the searched literature, related aldehydes are noted to have low to moderate acute toxicity.

For instance, pentanal, a structural analog, has shown low acute oral and dermal toxicity.[7]

Experimental Protocols for Safety Assessment
Detailed methodologies for assessing the key hazards associated with 2,4-Dimethylpentanal
are outlined below. These protocols are based on internationally recognized standards.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD TG 439)
This test method is used to identify chemicals that are irritant to the skin.[8][9][10][11] It utilizes

a three-dimensional reconstructed human epidermis model that mimics the properties of

human skin.[9][10][12]

Methodology:

Tissue Preparation: Reconstructed human epidermis tissues are pre-incubated in a cell

culture incubator.[12]

Application of Test Substance: A small volume (e.g., 30 µL for liquids) of 2,4-
Dimethylpentanal is applied topically to the surface of triplicate tissue models.[12] A

negative control (e.g., ultrapure water) and a positive control (e.g., 5% sodium dodecyl

sulfate) are also tested in parallel.[12]

Exposure and Incubation: The tissues are exposed to the test substance for a defined period

(e.g., 60 minutes) in a cell culture incubator.[12]

Post-Exposure Procedure: The test substance is removed by washing, and the tissues are

transferred to fresh culture medium for a recovery period of approximately 42 hours.[12]

Viability Assessment: Cell viability is determined using the MTT assay. Tissues are incubated

with MTT solution, which is converted by mitochondrial dehydrogenases in viable cells into a

blue formazan salt. The amount of formazan produced is quantified spectrophotometrically

after extraction.[9][12]
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Classification: A substance is classified as a skin irritant (UN GHS Category 2) if the mean

tissue viability is reduced to 50% or less of the negative control.[9][11]

Preparation

Exposure
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RhE Tissue
Pre-incubation

Topical Application
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MTT Assay

Formazan Extraction

Spectrophotometry

Calculate % Viability

Viability <= 50%?

Irritant
(GHS Cat 2)

Yes

Non-Irritant

No

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://senzagen.com/skin-irritation-oecd-tg-439/
https://iivs.org/assays/dermal/skin-irritation-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for In Vitro Skin Irritation Test (OECD TG 439).

Acute Eye Irritation/Corrosion Test (OECD TG 405)
This in vivo test is designed to assess the potential of a substance to cause eye irritation or

corrosion.[13][14][15][16][17] It is typically performed on albino rabbits.[13][14][16]

Methodology:

Animal Selection and Preparation: Healthy young adult albino rabbits are used. Both eyes

are examined 24 hours prior to testing to ensure no pre-existing irritation or defects.[14]

Test Substance Application: A single dose (e.g., 0.1 mL for liquids) of 2,4-Dimethylpentanal
is instilled into the conjunctival sac of one eye of the animal. The other eye remains

untreated and serves as a control.[13][14][15][16]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[13][16] If

effects are still present, observations may continue for up to 21 days to assess reversibility.

[13][17]

Scoring: Ocular lesions are scored for the cornea (opacity), iris, and conjunctiva (redness

and swelling) according to a standardized scoring system.[13]

Confirmatory Testing: The test is initially performed on a single animal. If a corrosive or

severe irritant effect is not observed, the response is confirmed using up to two additional

animals.[13][15][18] The use of topical anesthetics and systemic analgesics is recommended

to minimize animal distress.[13][19]

Classification: The classification is based on the severity and reversibility of the observed

ocular lesions.[13]

Flash Point by Pensky-Martens Closed Cup Tester
(ASTM D93)
This method determines the flash point of petroleum products and other liquids.[20][21][22][23]
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Methodology:

Apparatus: A manual or automated Pensky-Martens closed-cup tester is used.[20][22]

Sample Preparation: The brass test cup is filled with 2,4-Dimethylpentanal to the specified

mark.[23][24]

Heating and Stirring: The sample is heated and stirred at a specified rate. For a substance

like 2,4-Dimethylpentanal, Procedure A would be applicable, with a stirring rate of 90 to 120

rpm and a heating rate of 5 to 6°C per minute.[20]

Ignition Test: An ignition source is periodically introduced into the vapor space of the cup.[20]

[23][24]

Flash Point Determination: The flash point is the lowest temperature, corrected for

barometric pressure, at which the application of the ignition source causes the vapors of the

sample to ignite.[24]

Vapor Pressure of Petroleum Products (Reid Method)
(ASTM D323)
This test method is used to determine the vapor pressure of volatile liquids.[25][26][27]

Methodology:

Apparatus: The apparatus consists of a liquid chamber and a vapor chamber.

Sample Introduction: The chilled liquid chamber is filled with the chilled sample of 2,4-
Dimethylpentanal.

Assembly: The vapor chamber is attached to the liquid chamber.

Heating: The assembled apparatus is immersed in a constant temperature bath at 37.8 °C

(100 °F) and shaken periodically until a constant pressure is observed on the gauge.

Reading: The final pressure reading is the Reid Vapor Pressure. It's important to note that

this differs from the true vapor pressure due to some sample vaporization and the presence
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of air and water vapor.[25]

Potential Biological Signaling Pathways for
Aldehydes
While specific studies on the biological signaling pathways affected by 2,4-Dimethylpentanal
were not identified, aldehydes as a chemical class are known to be reactive and can impact

cellular processes, often through the induction of oxidative stress.

Reactive aldehydes can be generated endogenously through processes like lipid peroxidation

and can also act as signaling molecules.[8] At higher concentrations or with prolonged

exposure, they can lead to cellular damage by forming adducts with proteins and DNA. This

can trigger stress-response signaling pathways.

One such pathway is the NF-κB (nuclear factor-κB) signaling pathway, which is involved in

inflammation and immunity. Aldehydes can activate NF-κB, leading to the expression of

inflammatory mediators. Another relevant pathway is the YAP (Yes-associated protein)

signaling pathway, which is involved in responses to oxidative stress. Aldehyde-induced

increases in reactive oxygen species (ROS) can lead to the activation of YAP signaling.
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Caption: Plausible signaling pathways affected by aldehyde exposure.

Handling, Storage, and Disposal
Handling:

Use in a well-ventilated area, preferably under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools and take precautionary measures against static discharge.
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Avoid contact with skin and eyes, and avoid inhalation of vapors.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from oxidizing agents.

Disposal:

Dispose of waste in accordance with local, regional, and national regulations. Waste should

be treated as hazardous.

This technical guide is intended to provide comprehensive safety and handling information for

2,4-Dimethylpentanal for use by trained professionals in a laboratory setting. Always refer to

the most current and complete Safety Data Sheet (SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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